Cas no 1175919-93-3 ((2S)-3-(3-allyloxyphenyl)-2-(tert-butoxycarbonylamino)propanoic acid)

• Product Name: (2S)-3-(3-allyloxyphenyl)-2-(tert-butoxycarbonylamino)propanoic acid
• CAS No: 1175919-93-3
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• MDL: MFCD08061618
• CID: 1032904
• PubChem ID: 17999373
• Update Time: 2025-07-01

(2S)-3-(3-allyloxyphenyl)-2-(tert-butoxycarbonylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-(3-(Allyloxy)phenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid
• 4-Allyloxy-N-Boc-L-phenylalanine
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(3-prop-2-enoxyphenyl)propanoic acid
• Boc-L-m-Tyrosine(OAllyl)
• Boc-O-allyl-L-m-tyrosine
• AK120231
• KB-211337
• MolPort-003-795-046
• 2864AA
• AX8245647
• N-(tert-Butoxycarbonyl)-3-[(prop-2-en-1-yl)oxy]-L-phenylalanine
• (2S)-3-(3-allyloxyphenyl)-2-(tert-butoxycarbonylamino)propanoic acid
• (2S)-3-(3-allyloxyphenyl)-2-(tert-butoxycarbonylamino)propionic acid
• (2S)-2-[[(2-methylpropan-2-yl)oxy-oxomethyl]amino]-3-(3-prop-2-enoxyphenyl)
• (S)-3-(3-(Allyloxy)phenyl)-2-((tert-butoxycarbonyl)amino)propanoicacid
• D82576
• SCHEMBL20905557
• DTXSID40592358
• 1175919-93-3
• (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-[3-(PROP-2-EN-1-YLOXY)PHENYL]PROPANOIC ACID
• AKOS015950125
• PS-12896
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[3-(prop-2-en-1-yloxy)phenyl]propanoic acid
• MFCD08061618
• CS-0157973
• (S)-3-(3-(Allyloxy)phenyl)-2-(boc-amino)propanoic acid
• Boc-L-m-Tyrosine(OAllyl) (Boc-L-mTyr(OAllyl)-OH)
• 4-Allyloxy-N-Boc-L-phenylalanine, 95%

• MDL： MFCD08061618
• Inchi： 1S/C17H23NO5/c1-5-9-22-13-8-6-7-12(10-13)11-14(15(19)20)18-16(21)23-17(2,3)4/h5-8,10,14H,1,9,11H2,2-4H3,(H,18,21)(H,19,20)/t14-/m0/s1
• InChI Key： LLEUDAJPBFQTRL-AWEZNQCLSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1C=CC=C(C=1)OCC=C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 321.15762283g/mol
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-3-(3-allyloxyphenyl)-2-(tert-butoxycarbonylamino)propanoic acid

Introduction to (2S)-3-(3-allyloxyphenyl)-2-(tert-butoxycarbonylamino)propanoic Acid (CAS No. 1175919-93-3)

(2S)-3-(3-allyloxyphenyl)-2-(tert-butoxycarbonylamino)propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 1175919-93-3, represents a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The unique structural features of this molecule, including its chiral center and the presence of both an allyl group and a tert-butoxycarbonyl (Boc) protecting group, contribute to its versatility in synthetic applications and potential therapeutic uses.

The< strong> molecular structure of (2S)-3-(3-allyloxyphenyl)-2-(tert-butoxycarbonylamino)propanoic acid consists of a propanoic acid backbone modified with a phenyl ring substituted at the 3-position with an allyl group and an amino group protected by a Boc moiety. This configuration not only imparts specific steric and electronic properties but also opens up diverse possibilities for further chemical modifications. The chiral center at the 2-position ensures enantioselective synthesis, which is crucial for developing drugs with high specificity and minimal side effects.

In recent years, there has been a surge in research focused on developing novel chiral auxiliaries and ligands for asymmetric synthesis. The< strong> Boc-protected amino acid derivatives play a pivotal role in this domain, providing chemists with robust tools for constructing complex molecular architectures. (2S)-3-(3-allyloxyphenyl)-2-(tert-butoxycarbonylamino)propanoic acid is no exception, serving as a valuable intermediate in the synthesis of enantiomerically pure compounds that are being explored for their pharmacological properties.

The< strong> allyl group in the molecule is particularly noteworthy, as it offers opportunities for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Heck couplings. These reactions are widely employed in medicinal chemistry to introduce aryl or heteroaryl groups into complex molecular frameworks, thereby enhancing the biological activity of the target compounds. The presence of the Boc-protected amino group also allows for selective deprotection under mild acidic conditions, facilitating the synthesis of linear or branched peptides and peptidomimetics.

One of the most compelling aspects of (2S)-3-(3-allyloxyphenyl)-2-(tert-butoxycarbonylamino)propanoic acid is its potential application in drug discovery. The< strong> phenyl ring serves as a pharmacophoric element that can interact with biological targets through hydrophobic and π-stacking interactions. Additionally, the< strong> chiral center can influence the binding affinity and selectivity of the molecule towards its intended target. These features make it an attractive candidate for developing small-molecule inhibitors or modulators of various biological pathways.

In the context of current research, there is growing evidence suggesting that< strong> Boc-protected amino acids are instrumental in the development of protease inhibitors, which are critical in treating diseases such as cancer, HIV, and hepatitis C. The ability to introduce specific side chains while maintaining chirality allows for fine-tuning of enzyme-substrate interactions. For instance, studies have shown that derivatives of (2S)-3-(3-allyloxyphenyl)-2-(tert-butoxycarbonylamino)propanoic acid can exhibit inhibitory activity against certain proteases by mimicking natural substrates or by occupying specific binding pockets.

The< strong> versatility of this compound is further highlighted by its utility in fragment-based drug design. Fragment-based approaches involve identifying small molecular fragments that bind to biological targets with moderate affinity and then combining these fragments into larger molecules with improved potency and selectivity. (2S)-3-(3-allyloxyphenyl)-2-(tert-butoxycarbonylamino)propanoic acid can serve as a key building block in such strategies, providing chemists with a scaffold to explore new chemical space.

In conclusion, (2S)-3-(3-allyloxyphenyl)-2-(tert-butoxycarbonylamino)propanoic acid (CAS No. 1175919-93-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the chiral center, allyl group, Boc-protected amino group, and phenyl ring, make it a valuable intermediate for synthesizing enantiomerically pure compounds with diverse biological activities. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone in the development of novel therapeutic agents.